- Green preparation of 4-bromo-5-methyl-1H-indazole, China, , ,
Cas no 926922-40-9 (4-Bromo-5-methyl-1H-indazole)
4-Bromo-5-methyl-1H-indazole structure
Product Name:4-Bromo-5-methyl-1H-indazole
CAS No:926922-40-9
MF:C8H7BrN2
MW:211.058580636978
MDL:MFCD11044156
CID:998777
PubChem ID:44119450
Update Time:2024-10-26
4-Bromo-5-methyl-1H-indazole Chemical and Physical Properties
Names and Identifiers
-
- 4-Bromo-5-methyl-1H-indazole
- 4-Bromo-5-methyl-1H-indazole (ACI)
- MB09106
- MFCD11044156
- DA-19315
- 926922-40-9
- DTXSID10657241
- AKOS005258484
- 1H-Indazole, 4-bromo-5-methyl-
- J-514766
- CS-0030619
- SY029540
- SCHEMBL4133588
- PS-4998
-
- MDL: MFCD11044156
- Inchi: 1S/C8H7BrN2/c1-5-2-3-7-6(8(5)9)4-10-11-7/h2-4H,1H3,(H,10,11)
- InChI Key: YBLXBXPJJAZHDS-UHFFFAOYSA-N
- SMILES: BrC1C(C)=CC=C2C=1C=NN2
Computed Properties
- Exact Mass: 209.97900
- Monoisotopic Mass: 209.979
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 151
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 28.7A^2
- XLogP3: 2.6
Experimental Properties
- Density: 1.655
- Boiling Point: 344.6°C at 760 mmHg
- Flash Point: 162.222°C
- Refractive Index: 1.697
- PSA: 28.68000
- LogP: 2.63380
4-Bromo-5-methyl-1H-indazole Security Information
- Signal Word:Warning
- Hazard Statement: H302-H315-H319-H335
- Warning Statement: P261-P305+P351+P338
- Storage Condition:Sealed in dry,Room Temperature
4-Bromo-5-methyl-1H-indazole Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
4-Bromo-5-methyl-1H-indazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM111167-5g |
4-bromo-5-methyl-1H-indazole |
926922-40-9 | 96% | 5g |
$92 | 2022-02-28 | |
| Chemenu | CM111167-10g |
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926922-40-9 | 96% | 10g |
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| Chemenu | CM111167-25g |
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926922-40-9 | 96% | 25g |
$335 | 2022-02-28 | |
| Chemenu | CM111167-100g |
4-bromo-5-methyl-1H-indazole |
926922-40-9 | 96% | 100g |
$1092 | 2022-02-28 | |
| Apollo Scientific | OR40118-250mg |
4-Bromo-5-methyl-1H-indazole |
926922-40-9 | 97% | 250mg |
£44.00 | 2023-09-01 | |
| Apollo Scientific | OR40118-1g |
4-Bromo-5-methyl-1H-indazole |
926922-40-9 | 97% | 1g |
£67.00 | 2023-09-01 | |
| Apollo Scientific | OR40118-5g |
4-Bromo-5-methyl-1H-indazole |
926922-40-9 | 98+% | 5g |
£65.00 | 2025-02-20 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-YX556-200mg |
4-Bromo-5-methyl-1H-indazole |
926922-40-9 | 97% | 200mg |
77.0CNY | 2021-08-04 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-YX556-20g |
4-Bromo-5-methyl-1H-indazole |
926922-40-9 | 97% | 20g |
2136.0CNY | 2021-08-04 | |
| ChemScence | CS-0030619-1g |
4-Bromo-5-methyl-1H-indazole |
926922-40-9 | 99.98% | 1g |
$20.0 | 2022-04-26 |
4-Bromo-5-methyl-1H-indazole Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Hydrazine hydrate (1:1) Solvents: 1,4-Dioxane , Water ; 2 h, rt → 40 °C
Reference
Production Method 2
Reaction Conditions
1.1 Reagents: Potassium acetate , Sodium nitrite , Tetrafluoroboric acid Catalysts: 18-Crown-6 Solvents: Chloroform , Water
Reference
- Novel N9-arenethenyl purines as potent dual Src/Abl tyrosine kinase inhibitors, Bioorganic & Medicinal Chemistry Letters, 2008, 18(17), 4907-4912
Production Method 3
Reaction Conditions
1.1 Reagents: Sodium nitrite , Tetrafluoroboric acid Solvents: Water ; 0 °C; 1 h, 0 °C
1.2 Reagents: Potassium acetate Catalysts: 18-Crown-6 Solvents: Chloroform ; 1 h, rt
1.2 Reagents: Potassium acetate Catalysts: 18-Crown-6 Solvents: Chloroform ; 1 h, rt
Reference
- Preparation of purine heterocyclic derivatives as kinase inhibitors for therapeutic use as anticancer agents, World Intellectual Property Organization, , ,
4-Bromo-5-methyl-1H-indazole Raw materials
4-Bromo-5-methyl-1H-indazole Preparation Products
4-Bromo-5-methyl-1H-indazole Related Literature
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
-
Ashwini P. Bhirud,Shivaram D. Sathaye,Rupali P. Waichal,Latesh K. Nikam,Bharat B. Kale Green Chem., 2012,14, 2790-2798
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
926922-40-9 (4-Bromo-5-methyl-1H-indazole) Related Products
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